Cas no 1013817-87-2 (3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1013817-87-2
• MF: C₂₁H₂₆N₆O₃S
• MW: 442.534542560577
• CID: 6444583
• Update Time: 2025-10-30

3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• 3-[4-(4-butoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• Pyridazine, 3-[4-[(4-butoxyphenyl)sulfonyl]-1-piperazinyl]-6-(1H-pyrazol-1-yl)-

• Inchi： 1S/C21H26N6O3S/c1-2-3-17-30-18-5-7-19(8-6-18)31(28,29)26-15-13-25(14-16-26)20-9-10-21(24-23-20)27-12-4-11-22-27/h4-12H,2-3,13-17H2,1H3
• InChI Key： DKEPGUNVNFDUPA-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(OCCCC)C=C3)(=O)=O)CC2)=NN=C(N2C=CC=N2)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 675.0±65.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Additional information on 3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

Introduction to Compound with CAS No. 1013817-87-2 and Product Name: *3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine*

The compound with the CAS number 1013817-87-2 and the product name 3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound consists of multiple functional groups, including a piperazine ring, a pyridazine ring, and a 4-butoxybenzenesulfonyl moiety. These structural elements contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation. The presence of the piperazine ring, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for the development of therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The combination of the pyridazine and pyrazole rings in this compound provides a promising scaffold for designing molecules with enhanced pharmacological activity. These heterocyclic structures are known to exhibit a wide range of biological effects, making them attractive for further exploration.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The 4-butoxybenzenesulfonyl group introduces a sulfonamide moiety, which is well-documented for its role in drug design. Sulfonamides have been widely used in the pharmaceutical industry due to their ability to form stable interactions with biological targets, thereby enhancing drug efficacy.

The compound's structure also suggests potential applications in the treatment of various diseases. For instance, the piperazine ring can interact with serotonin receptors, making it a candidate for drugs targeting conditions such as depression and anxiety. Additionally, the pyridazine ring has been associated with anti-inflammatory and analgesic properties, further expanding its therapeutic potential.

Recent studies have highlighted the importance of multifunctional compounds in drug development. The combination of different pharmacophores within a single molecule can lead to synergistic effects, improving overall therapeutic outcomes. This compound exemplifies this concept by integrating multiple functional groups that can interact with different biological targets simultaneously.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the precise construction of its complex structure. This level of synthetic control is essential for producing compounds with the desired properties for further pharmacological evaluation.

In addition to its synthetic significance, this compound also represents an important step towards understanding structure-activity relationships (SAR) in drug design. By studying its interactions with biological targets, researchers can gain valuable insights into how different structural features contribute to pharmacological activity. These insights can then be used to design more effective drugs in the future.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find use in other areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for various chemical applications.

As research continues to advance, new methodologies for evaluating the biological activity of compounds like this one will become increasingly important. Techniques such as high-throughput screening (HTS) and computational modeling can accelerate the discovery process by rapidly assessing large libraries of compounds for their potential therapeutic effects.

The development of novel compounds is often hindered by challenges such as toxicity and poor bioavailability. However, advances in medicinal chemistry have provided new tools for overcoming these obstacles. By optimizing the structure of this compound, researchers can improve its pharmacokinetic properties, making it more suitable for clinical use.

In conclusion, the compound with CAS number 1013817-87-2 and product name 3-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine represents a significant contribution to the field of chemical and pharmaceutical research. Its complex molecular structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to evolve, this compound will likely play an important role in the development of new drugs that address unmet medical needs.